Cas no 1804431-23-9 (3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1804431-23-9
• MF: C₇H₄Br₂F₂N₂O₂
• MW: 345.923666954041
• CID: 4862723
• Update Time: 2025-10-25

3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4Br2F2N2O2/c8-2-3-1-4(6(10)11)5(9)7(12-3)13(14)15/h1,6H,2H2
• InChI Key： KUJVMXGQZRRJMC-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(CBr)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine

3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine is a complex organic compound with the CAS number 1804431-23-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of multiple substituents on the pyridine ring, including bromine, a nitro group, and a difluoromethyl group. These substituents impart unique chemical and physical properties to the molecule, making it a subject of interest in various research domains.

The pyridine ring serves as the central framework of this compound, with substituents attached at specific positions. The nitro group at position 2 contributes to the compound's electron-withdrawing properties, which can influence its reactivity in various chemical reactions. The bromine atom at position 3 adds to the compound's halogen content, potentially enhancing its stability and bioavailability. Additionally, the bromomethyl group at position 6 introduces a methyl group substituted with bromine, which can participate in various substitution reactions. The difluoromethyl group at position 4 further diversifies the compound's chemical profile by introducing fluorine atoms, known for their ability to modify physical properties such as lipophilicity and metabolic stability.

The synthesis of 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine typically involves multi-step organic synthesis strategies. Researchers often employ electrophilic substitution reactions on pyridine derivatives to introduce substituents at specific positions. For instance, the introduction of the nitro group can be achieved through nitration reactions using mixed acid systems. Similarly, halogenation reactions can be used to introduce bromine atoms at desired positions on the pyridine ring. The substitution of hydrogen atoms with methyl groups containing halogens or fluorinated groups requires precise control over reaction conditions to ensure regioselectivity and high yields.

The unique combination of substituents in this compound makes it a promising candidate for various applications. In pharmaceutical research, such compounds are often explored as potential drug candidates due to their ability to modulate biological targets. For example, the presence of electron-withdrawing groups like the nitro group can enhance the binding affinity of the compound to specific receptors or enzymes. The halogen atoms can also influence the pharmacokinetic properties of the molecule, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the potential of pyridine derivatives in anticancer drug development, where they have shown selective cytotoxicity against cancer cells while sparing normal cells.

In agrochemicals, compounds like 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine are being investigated for their pesticidal properties. The nitro group and halogen atoms can contribute to the compound's ability to inhibit key enzymes in pests or pathogens, making it a potential candidate for herbicides or insecticides. Furthermore, the fluorinated methyl group can enhance the stability and persistence of the compound in environmental conditions, which is crucial for agricultural applications.

The material science community has also shown interest in this compound due to its potential as a building block for advanced materials. Pyridine derivatives with multiple substituents can serve as precursors for constructing functional materials with tailored electronic properties. For instance, such compounds can be incorporated into organic semiconductors or light-emitting diodes (OLEDs) to enhance their performance characteristics such as conductivity and emission efficiency.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of compounds like 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine. By employing quantum mechanical calculations and molecular modeling techniques, scientists can gain insights into the electronic structure and reactivity of these molecules without conducting extensive experimental studies. This approach has significantly accelerated drug discovery and material design processes by allowing researchers to screen potential candidates computationally before proceeding to laboratory experiments.

In conclusion, 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-nitropyridine is a versatile organic compound with a wide range of potential applications across different fields. Its unique structure and substituent effects make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.